Cas no 1461714-08-8 (3-(difluoromethyl)cycloheptan-1-amine)

• Product Name: 3-(difluoromethyl)cycloheptan-1-amine
• CAS No: 1461714-08-8
• MF: C₈H₁₅F₂N
• MW: 163.208209276199
• CID: 5151039
• PubChem ID: 86775159
• Update Time: 2025-11-02

3-(difluoromethyl)cycloheptan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cycloheptanamine, 3-(difluoromethyl)-
• 3-(difluoromethyl)cycloheptan-1-amine

• Inchi： 1S/C8H15F2N/c9-8(10)6-3-1-2-4-7(11)5-6/h6-8H,1-5,11H2
• InChI Key： SZMPAMYPCOPEMY-UHFFFAOYSA-N
• SMILES： C1(N)CCCCC(C(F)F)C1

Additional information on 3-(difluoromethyl)cycloheptan-1-amine

Comprehensive Guide to 3-(difluoromethyl)cycloheptan-1-amine (CAS No. 1461714-08-8): Properties, Applications, and Market Insights

3-(difluoromethyl)cycloheptan-1-amine (CAS No. 1461714-08-8) is a specialized fluorinated amine compound with a unique cycloheptane backbone. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its structural versatility and potential applications. The presence of the difluoromethyl group enhances its metabolic stability, making it a valuable intermediate in drug discovery. Researchers are particularly interested in its role as a building block for bioactive molecules, especially in the development of novel therapeutics targeting neurological disorders and infectious diseases.

The chemical properties of 3-(difluoromethyl)cycloheptan-1-amine (CAS No. 1461714-08-8) make it stand out among other cyclic amines. Its seven-membered ring structure provides conformational flexibility, while the difluoromethyl substituent introduces electronic effects that influence reactivity. Recent studies highlight its potential in asymmetric synthesis, where it serves as a chiral auxiliary or ligand in catalytic reactions. The compound's stability under physiological conditions has also sparked interest in its use for prodrug design, particularly for CNS-active pharmaceuticals where blood-brain barrier penetration is crucial.

In the pharmaceutical industry, 3-(difluoromethyl)cycloheptan-1-amine (CAS No. 1461714-08-8) is being explored as a key intermediate for small molecule drugs targeting protein-protein interactions. Its structural features make it particularly suitable for modulating challenging biological targets. Current research focuses on its incorporation into kinase inhibitors and GPCR modulators, with several patent applications filed in recent years. The compound's potential in treating neurodegenerative diseases like Alzheimer's and Parkinson's is a particularly hot topic, aligning with the growing global focus on neurological therapeutics.

The agrochemical sector has shown increasing interest in 3-(difluoromethyl)cycloheptan-1-amine (CAS No. 1461714-08-8) as well. Its structural motif appears in several experimental crop protection agents, particularly fungicides with novel modes of action. The difluoromethyl group enhances the bioavailability and rainfastness of these compounds, addressing key challenges in modern agriculture. This aligns with the industry's search for more sustainable and effective solutions to combat resistant pathogens while minimizing environmental impact.

From a synthetic chemistry perspective, 3-(difluoromethyl)cycloheptan-1-amine (CAS No. 1461714-08-8) presents interesting challenges and opportunities. The construction of its seven-membered ring with precise stereochemical control has been the subject of several methodological studies. Recent advances in flow chemistry and continuous processing have improved the scalability of its production, making it more accessible for industrial applications. These developments are particularly relevant given the pharmaceutical industry's push toward more efficient and sustainable manufacturing processes.

The market dynamics for 3-(difluoromethyl)cycloheptan-1-amine (CAS No. 1461714-08-8) reflect the growing demand for fluorinated building blocks in drug discovery. Custom synthesis providers have reported increased inquiries about this compound, particularly from biotech companies working on next-generation therapeutics. The pricing and availability of this specialty chemical are influenced by factors such as the cost of fluorine-containing starting materials and the complexity of its synthesis. Market analysts predict steady growth in demand as more applications are discovered and patented.

Quality control and analytical characterization of 3-(difluoromethyl)cycloheptan-1-amine (CAS No. 1461714-08-8) require specialized techniques. Modern chiral separation methods and advanced NMR spectroscopy are essential for ensuring the compound's purity and correct stereochemistry. These analytical challenges have spurred the development of new methodologies, contributing to the broader field of fluorine-containing compound analysis. The compound's unique spectral signatures make it an interesting case study for analytical chemists developing new characterization protocols.

Looking to the future, 3-(difluoromethyl)cycloheptan-1-amine (CAS No. 1461714-08-8) is poised to play an important role in several emerging areas of chemical research. Its potential applications in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies are particularly exciting. Additionally, its use in fluorine-18 radiochemistry for PET imaging applications represents another promising direction. As the pharmaceutical industry continues to explore new modalities beyond traditional small molecules, versatile building blocks like this compound will remain in high demand.

For researchers working with 3-(difluoromethyl)cycloheptan-1-amine (CAS No. 1461714-08-8), proper handling and storage are essential to maintain its stability. While not classified as hazardous, standard precautions for amine compounds should be followed, including storage under inert atmosphere and protection from moisture. The compound's shelf life can be significantly extended through proper packaging and storage conditions, which is particularly important given its use in sensitive pharmaceutical applications where consistency and purity are paramount.

The intellectual property landscape surrounding 3-(difluoromethyl)cycloheptan-1-amine (CAS No. 1461714-08-8) is rapidly evolving. Numerous patent applications have emerged in recent years covering its synthesis methods, derivatives, and specific pharmaceutical applications. This competitive environment underscores the compound's perceived value in drug discovery and highlights the importance of freedom-to-operate analyses for companies considering its use in their research programs. The patent activity also provides valuable insights into the compound's most promising applications and the organizations leading its development.